1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene

• IUPAC Name: 1-ethoxy-4-[2-(3-methylphenoxy)ethoxy]benzene
• InChI: InChI=1S/C17H20O3/c1-3-18-15-7-9-16(10-8-15)19-11-12-20-17-6-4-5-14(2)13-17/h4-10,13H,3,11-12H2,1-2H3
• InChI Key: WGPWUWKUONBRTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCOC2=CC=CC(=C2)C
• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol

Description

1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene, also known as EPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPM is a white crystalline powder that has a molecular formula of C16H20O3. Its chemical structure consists of a benzene ring with a methyl group and two ethoxyphenoxy groups attached to it.

Mechanism of Action

The mechanism of action of 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene is not fully understood. However, studies have shown that it may exert its biological effects by modulating various signaling pathways in cells. For example, 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene has been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene has been found to have various biochemical and physiological effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α), in immune cells. It has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene in lab experiments is its relatively low toxicity. Studies have shown that it has a high safety profile and does not cause significant adverse effects in animals. However, one limitation of using 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene. One area of interest is its potential use in the treatment of neurodegenerative diseases. Studies have shown that 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene has a neuroprotective effect and may be able to prevent or slow the progression of conditions such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer. Studies have shown that 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene has antitumor properties and may be able to inhibit the growth and spread of cancer cells. Finally, further research is needed to fully understand the mechanism of action of 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene and its potential applications in various fields.

Synthesis Methods

1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene can be synthesized through a multi-step process involving the reaction of 4-ethoxyphenol with epichlorohydrin to form 1-(4-ethoxyphenoxy)-2,3-epoxypropane. This intermediate product is then reacted with 3-methylphenol in the presence of a catalyst to produce 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene.

Scientific Research Applications

1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene has been found to exhibit various biological and pharmacological properties, making it a potential candidate for use in drug discovery and development. Studies have shown that 1-[2-(4-ethoxyphenoxy)ethoxy]-3-methylbenzene has anti-inflammatory, antioxidant, and antitumor properties. It has also been found to have a neuroprotective effect, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.